8-(2-{4-[(2,5-Dimethylphenyl)methyl]piperazinyl}ethyl)-1,7-dimethyl-1,3,5-trih ydro-4-imidazolino[1,2-h]purine-2,4-dione

• IUPAC Name: 6-[2-[4-[(2,5-dimethylphenyl)methyl]piperazin-1-yl]ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H31N7O2/c1-16-5-6-17(2)19(13-16)15-29-9-7-28(8-10-29)11-12-30-18(3)14-31-20-21(25-23(30)31)27(4)24(33)26-22(20)32/h5-6,13-14H,7-12,15H2,1-4H3,(H,26,32,33)
• InChI Key: FKHLYFXJSMVIQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2CCN(CC2)CCN3C(=CN4C3=NC5=C4C(=O)NC(=O)N5C)C
• Molecular Formula: C24H31N7O2
• Molecular Weight: 449.5 g/mol
• CAS No.: 923142-12-5

Description

This compound is a complex organic molecule that contains several functional groups, including a piperazine ring and an imidazolino purine dione group. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. Imidazolino purine dione is a type of purine, which is one of the most important heterocyclic compounds in nature, being found in many biological molecules, including DNA and RNA.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual rings followed by their connection through a series of reactions. One possible method could involve Suzuki-Miyaura coupling, a widely-used reaction for forming carbon-carbon bonds.

Scientific Research Applications

Pharmacological Properties and Potential

• Anxiolytic and Antidepressant Potential : Zagórska et al. (2009) synthesized a series of N-8-arylpiperazinylpropyl derivatives, including compounds similar to the specified chemical, demonstrating potent 5-HT(1A) receptor ligand properties. Preliminary studies indicated anxiolytic-like activity and antidepressant effects in animal models, suggesting potential for mental health treatment applications (Zagórska et al., 2009).

Biological Activity and Therapeutic Applications

• Antiasthmatic Properties : Bhatia et al. (2016) explored 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione derivatives for antiasthmatic activity. Their study suggests that compounds with similar structures may possess significant vasodilatory and antiasthmatic potential (Bhatia et al., 2016).

Structural and Molecular Characteristics

• Molecular Geometry and Hydrogen Bond Network : Karczmarzyk et al. (1995) studied the molecular structure of a compound closely related to the specified chemical. They described the typical geometry of the fused rings and the conformation of the aminohydroxyalkyl group, which contributes to the molecule's interaction potential in biological systems (Karczmarzyk et al., 1995).